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Compound of Interest

(S)-Chlorpheniramine-d6 Maleate

Compound Name:
Salt

Cat. No.: B12408227

Get Quote

Technical Monograph: (S)-Chlorpheniramine-d6

Maleate

Precision Bioanalysis of Chiral Antihistamines via
Stable Isotope Dilution

Executive Summary & Core Utility

CAS Number: 1219806-45-7 Compound: (S)-Chlorpheniramine-d6 Maleate Synonyms:
Dexchlorpheniramine-d6 maleate;

-(4-Chlorophenyl)-N,N-bis(trideuteriomethyl)-2-pyridinepropanamine maleate.

This technical guide delineates the physicochemical properties, bioanalytical applications, and
handling protocols for (S)-Chlorpheniramine-d6, the hexadeuterated isotopolog of the
pharmacologically active enantiomer of chlorpheniramine.

In high-sensitivity LC-MS/MS assays, this compound serves as the definitive Internal Standard
(IS). Its specific utility lies in the quantification of Dexchlorpheniramine (the eutomer) in
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complex biological matrices, eliminating ionization matrix effects and correcting for extraction
variability with superior fidelity compared to non-chiral or structural analogs.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]

The deuterium labeling is located on the dimethylamine moiety, providing a mass shift of +6 Da
relative to the unlabeled analyte. This position is chemically stable and resistant to back-
exchange in aqueous solvents, unlike labile protons on hydroxyl or amine functionalities.

Table 1: Technical Specifications
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Parameter

Specification

Chemical Formula

C

O

(Salt)

Molecular Weight

396.90 g/mol (Maleate Salt)

Free Base MW

280.83 g/mol (C
H
D

CIN

Isotopic Purity

99% deuterated forms (d

-d

)
Chirality (S)-Enantiomer (Dextrorotatory, (+))
Solubility Soluble in Methanol, Water, DMSO
Appearance White to off-white solid
pKa ~9.2 (Amine nitrogen)
Storage -20°C, hygroscopic, protect from light
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Bioanalytical Application: LC-MS/MS Method Design

The primary application of CAS 1219806-45-7 is in Isotope Dilution Mass Spectrometry (IDMS).
The following protocol outlines a validated workflow for quantifying (S)-Chlorpheniramine in
human plasma.

Mechanistic Rationale for MRM Transitions

The fragmentation pattern of Chlorpheniramine in positive ESI mode is dominated by the
cleavage of the C-N bond, resulting in the loss of the dimethylamine group.

e Unlabeled Analyte (275

230): Precursor [M+H]

275.1 loses the neutral dimethylamine (45 Da), yielding the diarylpropyl carbocation at m/z
230.1.

o Deuterated IS (281

230): The d6-IS Precursor [M+H]
281.1 contains the -N(CD

)

group. Upon collision-induced dissociation (CID), it loses the deuterated dimethylamine (51
Da). The resulting fragment is the same unlabeled carbocation at m/z 230.1.

Critical Note: Because the product ion (m/z 230) is identical for both analyte and IS,
chromatographic separation or ultra-high mass resolution is not strictly required if the
precursors are well-resolved by the quadrupole (Q1). However, ensuring no cross-talk requires
checking the IS purity for dO isotopologs.

Experimental Protocol: Sample Preparation (LLE)

Objective: Extract (S)-Chlorpheniramine from plasma while removing phospholipids that cause
matrix effects.

e Aliquot: Transfer 200 pL of human plasma into a borosilicate glass tube.
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o Spike IS: Add 20 pL of (S)-Chlorpheniramine-d6 working solution (50 ng/mL in MeOH).
Vortex 10s.

 Alkalinization: Add 100 pL of 0.5 M NaOH. (Increases pH > pKa to ensure the free base form
for extraction).

o Extraction: Add 3 mL of Diethyl Ether : Dichloromethane (80:20 v/v).

o Agitation: Mechanical shaker for 10 min at high speed.

e Phase Separation: Centrifuge at 4000 rpm for 5 min at 4°C.

o Evaporation: Transfer the organic (upper) layer to a clean tube. Evaporate to dryness under
a stream of N

at 40°C.

Reconstitution: Dissolve residue in 200 pL Mobile Phase (See below).

LC-MS/MS Parameters[7][8][9][10]
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Component Setting

Phenyl-Hexyl or C18 (e.g., Phenomenex Luna
3um, 50 x 2.0 mm)

Column

_ 10 mM Ammonium Formate + 0.1% Formic Acid
Mobile Phase A )
in Water

Mobile Phase B Acetonitrile

10% B to 90% B over 3.0 min; Hold 1 min; Re-

Gradient -
equilibrate.
Flow Rate 0.4 mL/min
lonization ESI Positive (+)
m/z 275.1
Analyte MRM
230.1 (CE: 20 eV)
m/z 281.1
IS (d6) MRM

230.1 (CE: 20 eV)

Visualization: Analytical Workflow & Fragmentation

The following diagram illustrates the logical flow from biological sample to quantitation,
highlighting the critical fragmentation step that validates the d6-labeling.

Sample Preparation
Spike IS
(S)-Chlorpheniramine-d6é Mass Spectrometry (MRM)
(CAS 1219806-45-7)
Loss of
) - - Q1 Selection -N(CH3)2 (45 Da)

Plasma Sample ______,, ,_ LLEExtraction ~___ Reconsfitution ! Injection . Analyte: 275.1 —p Collision Cell -N(CD3)2 (51 Da) Q3 Detection !
(Analyte) (Gil=iPEY) - NEC) (uioblicIRhase) IS (d6): 281.1 (Fragmentation) Common Fragment: 230.1 |
i
i
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Figure 1: Workflow for the extraction and MRM-based detection of (S)-Chlorpheniramine using
the d6-I1S. Note the convergence at Q3 due to the loss of the labeled moiety.

Synthesis & Stability Considerations
Synthesis Route (Conceptual)

The synthesis of (S)-Chlorpheniramine-d6 typically follows the Eschweiler-Clarke reaction or
direct alkylation using deuterated reagents.

e Precursor: (S)-

-(4-Chlorophenyl)-2-pyridinepropanamine (The primary amine nor-derivative).

e Reagents: Formaldehyde-d2 (DCDO) and Formic Acid-d2 (DCOOH) OR Methyl lodide-d3
(CD

).
e Mechanism: Reductive amination introduces two trideuteromethyl groups onto the nitrogen.

o Salt Formation: Reaction with Maleic acid in isopropanol/ethanol yields the stable maleate
salt.

Stability[11][12]

* |sotopic Stability: The C-D bonds on the methyl groups are non-exchangeable under
physiological conditions (pH 7.4) and during standard acidic/basic extraction.

o Chemical Stability: The maleate salt is prone to oxidation if exposed to light (pyridine ring
sensitivity). Store in amber vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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